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Compound of Interest

Compound Name: cystatin D

Cat. No.: B1177687 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Cystatin D (CST5) is a member of the type 2 cystatin superfamily of cysteine protease

inhibitors.[1] Primarily expressed in salivary glands and found in saliva, its main function is to

inhibit the activity of cysteine proteases such as cathepsins S, H, and L.[2][3] Beyond its role in

the oral cavity, emerging research has identified Cystatin D as a multifunctional protein with

tumor-suppressive properties, particularly in colon cancer.[3][4] It has been shown to inhibit cell

proliferation, migration, and anchorage-independent growth by antagonizing the Wnt/β-catenin

signaling pathway and repressing the c-MYC oncogene.[3][4] Furthermore, a portion of

Cystatin D localizes to the cell nucleus, where it modulates the expression of genes related to

cell adhesion and other key cellular functions.[5][6] Recent studies have also explored its

potential as a biomarker for the diagnosis and monitoring of autoimmune diseases like

rheumatoid arthritis.[7][8][9][10]

This document provides a detailed protocol and application notes for the quantitative

determination of human Cystatin D in various biological samples using a sandwich Enzyme-

Linked Immunosorbent Assay (ELISA) kit.

Assay Principle
This ELISA kit employs the quantitative sandwich enzyme immunoassay technique. A

microplate is pre-coated with a monoclonal antibody specific for human Cystatin D. Standards
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and samples are pipetted into the wells, allowing any Cystatin D present to be bound by the

immobilized antibody. After washing away unbound substances, a biotin-conjugated antibody

specific for human Cystatin D is added. Following another wash, an avidin-horseradish

peroxidase (HRP) conjugate is introduced. A final wash removes unbound conjugate, and a

TMB substrate solution is added. The resulting color development is proportional to the amount

of Cystatin D bound in the initial step. The reaction is terminated by adding a stop solution,

and the absorbance is measured at 450 nm. A standard curve is generated by plotting the

absorbance values for each standard against its concentration, allowing for the quantification of

Cystatin D in the unknown samples.

Biological Pathways and Significance
Cystatin D's mechanism of action involves both extracellular protease inhibition and

intracellular signaling modulation. Its ability to inhibit cathepsins reduces the degradation of the

extracellular matrix, a process often implicated in cancer cell migration and invasion.

Independently, it has been shown to antagonize the Wnt/β-catenin pathway, a critical pathway

in development and disease, leading to reduced expression of downstream targets like c-MYC,

which ultimately suppresses cell proliferation.[3][4]
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Start:
Bring reagents to RT

1. Prepare Reagents
(Wash Buffer, Standards)

2. Add 100 µL of Standard
or Sample to each well

3. Incubate
2.5 hours at RT

4. Wash wells 4 times

5. Add 100 µL of prepared
Biotinylated Antibody

6. Incubate
1 hour at RT

7. Wash wells 4 times

8. Add 100 µL of prepared
Streptavidin-HRP Solution

9. Incubate
45 min at RT

10. Wash wells 4 times

11. Add 100 µL of TMB Substrate
(Protect from light)

12. Incubate
30 min at RT

13. Add 50 µL of
Stop Solution

14. Read absorbance
at 450 nm immediately

End:
Analyze Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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